Synthesis of Clusters containing the MRuCoS (M=M or W) Cores†

Journal of Chemical Research, Synopses Pub Date: DOI: 10.1039/A707891I

Abstract

The new clusters [{MRuCo(CO)83-S)}25-C5H4C(O)C6H4C(O)C5H45}] (M=Mo 2 or W 3) have been isolated from the reaction of [RuCo2(CO)93-S)] 1 and [{M(CO)3}{{η5-C5H4C(O)C6H4C(O)C5H45}]2– (M=Mo or W), and the structure of cluster 3 has been established by single-crystal X-ray diffraction methods.

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